Cas no 1800066-73-2 (2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro-)

• Product Name: 2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro-
• CAS No: 1800066-73-2
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• MDL: MFCD28348253
• CID: 5211010
• PubChem ID: 122199106
• Update Time: 2025-10-29

2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro-

• MDL： MFCD28348253
• Inchi： 1S/C9H10N2O3S/c10-6-4-14-8-3-7(11(12)13)1-2-9(8)15-5-6/h1-3,6H,4-5,10H2
• InChI Key： PQDUCDQVMXTXFX-UHFFFAOYSA-N
• SMILES： O1C2=CC([N+]([O-])=O)=CC=C2SCC(N)C1

Additional information on 2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro-

Comprehensive Overview of 2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro- (CAS No. 1800066-73-2)

The compound 2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro- (CAS No. 1800066-73-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzoxathiepin core with an amine and nitro functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other pharmacologically active molecules.

In recent years, the demand for novel heterocyclic compounds like 2H-1,5-Benzoxathiepin-3-amine has surged due to their versatility in medicinal chemistry. The presence of the nitro group at the 8-position introduces electron-withdrawing properties, which can influence the compound's reactivity and binding affinity in biological systems. This characteristic is often explored in the development of enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 3,4-dihydro-8-nitro-2H-1,5-benzoxathiepin-3-amine involves multi-step organic reactions, including cyclization and nitration processes. The compound's stability and solubility profiles are critical factors for its utility in laboratory settings. Scientists frequently search for optimized synthesis routes and green chemistry alternatives to improve yield and reduce environmental impact, reflecting broader industry shifts toward sustainable practices.

The pharmacological potential of CAS 1800066-73-2 is a hot topic among researchers. Preliminary studies suggest its relevance in central nervous system (CNS) drug development, owing to its structural resemblance to known neuroactive scaffolds. Questions like "How does 2H-1,5-benzoxathiepin-3-amine interact with neural receptors?" or "What are the metabolic pathways of this compound?" are commonly explored in academic forums and search engines, highlighting its interdisciplinary appeal.

Beyond pharmaceuticals, 2H-1,5-Benzoxathiepin derivatives are investigated for their optical and electronic properties. The nitroamine moiety may contribute to charge transfer complexes, making it a candidate for organic semiconductors or sensor materials. This dual applicability in life sciences and material science underscores its importance in modern research.

For analytical chemists, characterizing 1800066-73-2 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. Accurate data on its molecular geometry and purity are essential for reproducibility in studies. Online queries often include "Where to buy CAS 1800066-73-2?" or "What are the spectral properties of 3,4-dihydro-8-nitro-2H-1,5-benzoxathiepin-3-amine?," indicating practical concerns in procurement and analysis.

In summary, 2H-1,5-Benzoxathiepin-3-amine, 3,4-dihydro-8-nitro- represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from drug design to advanced materials—make it a subject of ongoing innovation. As research progresses, this compound may unlock new avenues in both therapeutic and technological domains.